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Compound of Interest

Compound Name: Henriol A

Cat. No.: B15592942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the physical and chemical

properties, experimental protocols, and known biological activities of Henriol B, also known as

Chloramultilide D. This dimeric sesquiterpenoid, isolated from the plant Chloranthus spicatus,

represents a molecule of interest for further investigation in drug discovery and development.

Core Physical and Chemical Properties
Quantitative data for Henriol B (Chloramultilide D) is summarized below. These values are

critical for understanding the compound's behavior in various experimental settings.
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Property Value Source

Chemical Formula C₃₅H₄₀O₁₁ [1]

Molecular Weight 636.69 g/mol

CAS Number 1000995-49-2 [1]

Appearance Amorphous powder

Optical Rotation [α]²⁰D +86.7 (c 0.12, CHCl₃)

Melting Point Data not available

Solubility Soluble in chloroform (CHCl₃)

Boiling Point Data not available

pKa Data not available

LogP Data not available

Experimental Protocols
Isolation and Purification of Henriol B
The following protocol is based on the methodology described by Xu et al. (2007) for the

isolation of sesquiterpenoids from Chloranthus spicatus.[2]

Workflow for Isolation and Purification
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Figure 1: Isolation workflow for Henriol B.
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Extraction: Air-dried and powdered whole plants of Chloranthus spicatus are extracted three

times with 95% ethanol at room temperature.

Concentration: The combined ethanol extracts are concentrated under reduced pressure to

yield a crude extract.

Partitioning: The crude extract is suspended in water and partitioned with ethyl acetate. The

ethyl acetate layer, containing the less polar compounds including sesquiterpenoids, is

collected.

Column Chromatography: The ethyl acetate extract is subjected to silica gel column

chromatography, eluting with a gradient of petroleum ether and acetone to separate the

components based on polarity.

Further Purification: Fractions containing compounds of interest are further purified using

Sephadex LH-20 and RP-18 column chromatography.

Final Purification: Final purification to yield pure Henriol B is achieved through preparative

High-Performance Liquid Chromatography (HPLC).

Structural Elucidation
The structure of Henriol B was established using a combination of spectroscopic techniques:

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact

molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments are performed to elucidate the connectivity of atoms within the

molecule. The detailed ¹H and ¹³C NMR data for Henriol B can be found in the primary

literature.

Biological Activity and Signaling Pathways
Currently, there is limited specific information available regarding the biological activity and

signaling pathways directly modulated by Henriol B.
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A related compound, Chloramultilide B, also isolated from Chloranthus spicatus, has been

reported to exhibit moderate in vitro antifungal activity.[2] Sesquiterpenoids from the

Chloranthus genus have been shown to possess a range of biological activities, including anti-

inflammatory and antimalarial properties.[3][4]

Further research is required to determine the specific biological targets and mechanisms of

action for Henriol B. At present, no specific signaling pathways have been definitively

associated with this compound.
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Figure 2: Proposed workflow for investigating Henriol B's therapeutic potential.

Conclusion
Henriol B (Chloramultilide D) is a structurally complex natural product with potential for further

investigation in the field of drug discovery. This guide provides the foundational chemical and

physical data, along with established experimental protocols for its isolation. The lack of

extensive biological activity and signaling pathway data highlights a clear opportunity for future

research to unlock the therapeutic potential of this dimeric sesquiterpenoid. Researchers are

encouraged to use the information presented herein as a starting point for their investigations

into this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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